N-(2-methoxybenzyl)-4-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)-2-nitroaniline

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-nitroaniline
• InChI: InChI=1S/C23H20N4O5/c1-30-18-10-7-15(8-11-18)22-25-23(32-26-22)16-9-12-19(20(13-16)27(28)29)24-14-17-5-3-4-6-21(17)31-2/h3-13,24H,14H2,1-2H3
• InChI Key: NSVDTLDPXWSCBK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)C3=CC(=C(C=C3)NCC4=CC=CC=C4OC)[N+](=O)[O-]
• Molecular Formula: C23H20N4O5
• Molecular Weight: 432.4 g/mol

Description

N-(2-methoxybenzyl)-4-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)-2-nitroaniline is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been found to have interesting biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-(2-methoxybenzyl)-4-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)-2-nitroaniline is not fully understood. However, it is believed that the compound binds to metal ions such as copper and iron through the nitro and oxadiazole groups, leading to the formation of a complex that exhibits fluorescence.
Biochemical and Physiological Effects:
N-(2-methoxybenzyl)-4-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)-2-nitroaniline has been found to have interesting biochemical and physiological effects. For example, this compound has been shown to inhibit the activity of the enzyme acetylcholinesterase, which plays a role in the breakdown of the neurotransmitter acetylcholine. This inhibition could potentially lead to increased levels of acetylcholine in the brain, which could have implications for the treatment of neurological disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-methoxybenzyl)-4-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)-2-nitroaniline in lab experiments is its potential as a fluorescent probe for the detection of metal ions. This compound has been found to selectively bind to copper and iron ions, making it a useful tool for studying metal ion homeostasis in biological systems. However, one limitation of using this compound is its potential toxicity, which could limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-(2-methoxybenzyl)-4-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)-2-nitroaniline. One area of interest is the development of new fluorescent probes based on this compound for the detection of other metal ions. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of neurological disorders. Finally, the potential toxicity of this compound should be further investigated to determine its safety for use in biological systems.

Synthesis Methods

N-(2-methoxybenzyl)-4-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)-2-nitroaniline can be synthesized using various methods. One such method involves the reaction of 2-nitroaniline with 2-methoxybenzyl chloride in the presence of a base such as sodium hydroxide. The resulting intermediate is then reacted with 3-(4-methoxyphenyl)-1,2,4-oxadiazole-5-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to yield the final product.

Scientific Research Applications

N-(2-methoxybenzyl)-4-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)-2-nitroaniline has been studied for its potential applications in scientific research. One area of interest is its potential as a fluorescent probe for the detection of metal ions such as copper and iron. This compound has been found to selectively bind to these metal ions and exhibit fluorescence, making it a promising candidate for use in biological imaging and sensing applications.